1-(5-Methylpyrimidin-4-yl)piperidine-4-carboxamide

• Molecular Formula: C11H16N4O
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 1-(5-methylpyrimidin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C11H16N4O/c1-8-6-13-7-14-11(8)15-4-2-9(3-5-15)10(12)16/h6-7,9H,2-5H2,1H3,(H2,12,16)
• InChI Key: LJUUWHDJCVMCFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CN=C1N2CCC(CC2)C(=O)N

Description

1-(5-Methylpyrimidin-4-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C11H16N4O and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-methyl-4-chloropyrimidne hydrochloride 22 (75 mg, 0.45 mmol) in DMF (2 mL) was added triethylamine (0.63 mL, 4.5 mmol). After stirring for 15 min, a solution of isonipecotamide (64 mg, 0.50 mmol) in DMF (2 mL) was added and the mixture was stirred at r.t. for a further 20 h. The mixture was poured into a saturated solution of sodium hydrogen carbonate (50 mL) and extracted with EtOAc (2×25 mL). The combined organic extracts were washed with water (25 mL), brine (25 mL), dried (MgSO4) and concentrated under reduced pressure. The crude product was purified by flash column chromatography on silica gel (CH2Cl2, MeOH, gradient 98:2 to 9:1) to furnish the title compound as a white solid (25 mg, 25%), m.p. 182-184° C.; umax (CHCl3)/cm−1 3024, 1678, 1581, 1439, 1359, 1147, 948; m/z (ESI) C11H17N4O requires 221.1397, found [M+H]+ 221.1394.